Methyl 3-({[(4-fluorophenyl)amino]carbonothioyl}amino)-4-methylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-fluorophenyl)carbamothioylamino]-4-methylthiophene-2-carboxylate
• InChI: InChI=1S/C14H13FN2O2S2/c1-8-7-21-12(13(18)19-2)11(8)17-14(20)16-10-5-3-9(15)4-6-10/h3-7H,1-2H3,(H2,16,17,20)
• InChI Key: GRYLLGVGGFMHHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1NC(=S)NC2=CC=C(C=C2)F)C(=O)OC
• Molecular Formula: C14H13FN2O2S2
• Molecular Weight: 324.4 g/mol

Description

Methyl 3-({[(4-fluorophenyl)amino]carbonothioyl}amino)-4-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H13FN2O2S2 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Genotoxic and Carcinogenic Potentials

The compound's genotoxic and carcinogenic potentials have been investigated, with findings indicating that derivatives within this chemical class, including precursors to certain local anesthetics, do not exhibit mutagenic effects in standard Ames tests. High concentration exposure is required to observe DNA damage, highlighting the compound's relatively low genotoxicity under most conditions. This research informs the safety profile of thiophene derivatives, contributing to regulatory assessments and the development of safer pharmaceutical and chemical products (Lepailleur et al., 2014).

Synthesis and Chemical Reactions

Significant advances have been made in synthesizing thiophene derivatives, showcasing the compound's versatility. For instance, solvent-free reactions have been developed for producing certain thiophene-based derivatives, highlighting efficient, eco-friendly synthetic routes (Krinochkin et al., 2021). Additionally, novel methods have been explored for synthesizing thiophene derivatives through reactions with various carboxylates, offering pathways to diverse chemical entities for further exploration in pharmaceuticals and agrochemicals (Stephens et al., 1999).

Material Science Applications

In material science, thiophene derivatives demonstrate promising applications, such as in the development of fluorescent probes for metal ions and amino acids in aqueous solutions. These findings highlight the compound's potential in environmental monitoring, bioimaging, and sensor technologies (Guo et al., 2014).

Structural and Computational Studies

Structural and computational studies on thiophene derivatives have provided insights into their molecular conformations and interaction potentials. X-ray diffraction analysis and computational modeling have revealed details about the crystal packing, hydrogen bonding, and electronic properties of these compounds, facilitating the design of molecules with tailored properties for specific applications (Tao et al., 2020).